Cas no 30360-82-8 (1,3,5-Triazine-2,4-diamine,N2,N4-diethyl-6-(ethylthio)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,N2,N4-diethyl-6-(ethylthio)-
• CAS No: 30360-82-8
• MF: C₉H₁₇N₅S
• MW: 227.32977938652
• CID: 313531
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,N2,N4-diethyl-6-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2,N4-diethyl-6-(ethylthio)-
• 1,3,5-Triazine-2,4-diamine, N2,N4-diethyl-6-(ethylthio)-

• Inchi： 1S/C9H17N5S/c1-4-10-7-12-8(11-5-2)14-9(13-7)15-6-3/h4-6H2,1-3H3,(H2,10,11,12,13,14)
• InChI Key： BIDJPLCJFOGHTK-UHFFFAOYSA-N
• SMILES： N1=C(SCC)N=C(NCC)N=C1NCC

Computed Properties

• Exact Mass: 227.12071
• Monoisotopic Mass: 227.120466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88

Experimental Properties

• Density: 1.16
• Boiling Point: 403.4°C at 760 mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.558
• PSA: 62.73
• pka: 4.06±0.10(Predicted)